![molecular formula C23H26N2O3 B4796677 4-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-7-methyl-2H-chromen-2-one](/img/structure/B4796677.png)
4-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-7-methyl-2H-chromen-2-one
Overview
Description
4-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-7-methyl-2H-chromen-2-one, also known as GW433908G or TAK-438, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.
Scientific Research Applications
4-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-7-methyl-2H-chromen-2-one has been studied for its potential therapeutic applications, particularly in the treatment of gastroesophageal reflux disease (GERD) and peptic ulcers. It has been found to be effective in reducing the production of gastric acid and has a longer duration of action than currently available proton pump inhibitors.
Mechanism of Action
4-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-7-methyl-2H-chromen-2-one is a potassium-competitive acid blocker (P-CAB) that works by blocking the H+/K+ ATPase pump in the stomach, which is responsible for the production of gastric acid. Unlike proton pump inhibitors, which irreversibly bind to the pump, P-CABs bind reversibly and have a faster onset of action.
Biochemical and Physiological Effects
This compound has been shown to reduce the production of gastric acid in a dose-dependent manner. It has also been found to have a longer duration of action than currently available proton pump inhibitors, with a half-life of approximately 24 hours.
Advantages and Limitations for Lab Experiments
4-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-7-methyl-2H-chromen-2-one has several advantages for use in lab experiments, including its high potency, selectivity, and reversible binding to the H+/K+ ATPase pump. However, its high lipophilicity and low solubility in water can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on 4-{[4-(3-methoxybenzyl)-1-piperazinyl]methyl}-7-methyl-2H-chromen-2-one. One area of interest is its potential use in the treatment of other acid-related disorders, such as non-erosive reflux disease and Zollinger-Ellison syndrome. Additionally, further research is needed to determine the optimal dosing and administration of this compound for maximum therapeutic effect. Finally, studies on the safety and long-term effects of this compound are needed to fully understand its potential as a therapeutic agent.
Properties
IUPAC Name |
4-[[4-[(3-methoxyphenyl)methyl]piperazin-1-yl]methyl]-7-methylchromen-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O3/c1-17-6-7-21-19(14-23(26)28-22(21)12-17)16-25-10-8-24(9-11-25)15-18-4-3-5-20(13-18)27-2/h3-7,12-14H,8-11,15-16H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLNDCEQENSBVDA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=CC(=O)O2)CN3CCN(CC3)CC4=CC(=CC=C4)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.